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Compound of Interest

Compound Name: Levosemotiadil

Cat. No.: B1675184 Get Quote

A Note on Terminology: The initial query for "Levosemotiadil" did not yield specific results and

is likely a typographical error. Based on the context of neuroscience research, this document

focuses on Levetiracetam, a well-established anti-epileptic drug with extensive applications in

the field. An alternative interpretation could be Levosimendan, a cardiovascular drug with some

neuroprotective properties, but Levetiracetam's direct and primary role in neuronal function

makes it the more probable subject of interest for a neuroscience audience.

Introduction
Levetiracetam (marketed under the trade name Keppra®, among others) is a second-

generation anti-epileptic drug (AED) widely used in the treatment of various seizure types.[1] Its

unique mechanism of action, distinct from traditional AEDs that primarily target ion channels or

GABAergic systems, has made it a valuable tool in neuroscience research beyond epilepsy,

including studies on neuroprotection, cognitive deficits, and synaptic function.[1][2][3]

The primary molecular target of Levetiracetam is the synaptic vesicle protein 2A (SV2A), a

transmembrane protein found in synaptic vesicles and crucial for the normal release of

neurotransmitters.[1][4][5] By binding to SV2A, Levetiracetam modulates neurotransmitter

release, although the precise downstream effects are still under investigation.[1] This

modulation is thought to contribute to its anti-epileptic and potential neuroprotective effects.[2]

[3]
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Levetiracetam's principal mechanism of action is its high-affinity, stereoselective binding to the

synaptic vesicle protein 2A (SV2A).[4][5] SV2A is involved in the priming of synaptic vesicles for

fusion and neurotransmitter release. Levetiracetam's interaction with SV2A is thought to reduce

excitatory neurotransmission, particularly during periods of excessive neuronal activity, thereby

preventing seizure propagation.[3]

In addition to its primary target, Levetiracetam has been reported to have several other effects

on neuronal function, including:

Modulation of Calcium Channels: It can inhibit N-type calcium channels, which are involved

in neurotransmitter release.[1][3]

GABAergic System Influence: Some studies suggest it can oppose the activity of negative

modulators of GABA- and glycine-gated currents.[3]

Inhibition of Hypersynchronization: Levetiracetam has been shown to inhibit burst firing in

neurons without affecting normal neuronal excitability, suggesting a selective action on

epileptiform activity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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